Cas no 1033692-97-5 (5-Bromo-nicotinic acid 3,4-dichloro-benzyl ester)

• Product Name: 5-Bromo-nicotinic acid 3,4-dichloro-benzyl ester
• CAS No: 1033692-97-5
• MF: C₁₃H₈BrCl₂NO₂
• MW: 361.018120765686
• CID: 2622559
• Update Time: 2025-04-21

5-Bromo-nicotinic acid 3,4-dichloro-benzyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-nicotinic acid 3,4-dichloro-benzyl ester

• Inchi： 1S/C13H8BrCl2NO2/c14-10-4-9(5-17-6-10)13(18)19-7-8-1-2-11(15)12(16)3-8/h1-6H,7H2
• InChI Key： VMKLEHLDJAGGJC-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(=O)OCC1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Exact Mass: 358.91155g/mol
• Monoisotopic Mass: 358.91155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 361g/mol
• XLogP3: 4.1
• Topological Polar Surface Area: 39.2Ų